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Compound of Interest

Compound Name: Strontium thiosulphate

Cat. No.: B079881 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Strontium thiosulphate (SrS₂O₃) is an inorganic compound with potential, yet largely

unexplored, applications in the synthesis of novel materials. While the scientific literature

extensively covers the use of other strontium salts (e.g., nitrate, chloride, carbonate) and other

thiosulphate compounds (e.g., sodium thiosulphate), the specific application of strontium
thiosulphate as a precursor remains a niche area with limited published research. These

notes aim to provide a comprehensive overview of the known properties of strontium
thiosulphate, propose potential synthetic applications based on its chemical nature, and

provide detailed protocols for analogous strontium-containing materials to serve as a

foundation for future research and development.

Chemical and Physical Properties of Strontium
Thiosulphate
A thorough understanding of the properties of strontium thiosulphate is crucial for designing

synthetic routes. Key properties are summarized in the table below.
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Property Value Citation

Molecular Formula SrS₂O₃ [1]

Molecular Weight 199.75 g/mol [1]

Appearance Fine needles [1][2]

Solubility in Water 12.5 g/100 mL at 15°C [1]

Solubility in Organic Solvents
Insoluble in ethanol and

acetone
[1][2]

Hydrated Form
Pentahydrate (SrS₂O₃·5H₂O)

is common
[1]

Thermal Decomposition

In air, it forms sulfur and

strontium sulfate. It loses four

water molecules at 100°C and

decomposes at 225°C.

[1]

Potential Applications and Synthetic Pathways
Based on its chemical composition, strontium thiosulphate could serve as a precursor for

various strontium- and sulfur-containing materials. The thiosulphate ion (S₂O₃²⁻) can act as a

source of both sulfur and sulfite, which can be leveraged in different synthetic strategies.

Synthesis of Strontium Sulfide (SrS) Nanoparticles
Strontium sulfide is a known phosphor material. While typically synthesized from strontium

sulfate, strontium thiosulphate offers a potential alternative route.

Proposed Reaction: Thermal decomposition of strontium thiosulphate in an inert or

reducing atmosphere could potentially yield strontium sulfide. The decomposition in an inert

atmosphere is currently not well-documented, presenting a research opportunity.[1]

Potential Advantages: This method might offer a lower-temperature route compared to the

high-temperature carbothermic reduction of strontium sulfate.[3]

Synthesis of Strontium-Doped Metal Sulfides
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Strontium can be used as a dopant to modify the properties of other metal sulfide materials,

influencing their optical and electronic characteristics.

Proposed Method: Co-precipitation or hydrothermal/solvothermal synthesis where strontium
thiosulphate is used as both the strontium source and a partial sulfur source alongside

another metal precursor and a primary sulfur source (e.g., sodium sulfide or thioacetamide).

Core-Shell Nanoparticles
The controlled decomposition of strontium thiosulphate could be utilized to form core-shell

structures.

Proposed Concept: A core material could be coated with strontium thiosulphate, followed

by a controlled thermal treatment to decompose the shell into a strontium sulfate/sulfide

layer.

Experimental Protocols
Given the lack of established protocols for material synthesis directly from strontium
thiosulphate, the following are detailed methodologies for closely related and well-

characterized strontium-containing materials. These can be adapted and modified for

exploratory work with strontium thiosulphate.

Protocol 1: Hydrothermal Synthesis of Strontium
Sulfide (SrS) Nanoparticles (Adapted)
This protocol is adapted from the hydrothermal synthesis of metal sulfides, using precursors

that are functionally analogous to what might be expected from strontium thiosulphate.

Objective: To synthesize strontium sulfide nanoparticles via a hydrothermal method.

Materials:

Strontium nitrate hexahydrate (Sr(NO₃)₂·6H₂O) (as the strontium source)

Sodium sulfide hydrate (Na₂S·9H₂O) (as the sulfur source)
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Deionized water

Ethanol

Equipment:

Teflon-lined stainless steel autoclave

Magnetic stirrer

Centrifuge

Drying oven

Procedure:

Precursor Solution A: Dissolve 0.8 mol of strontium nitrate hexahydrate in 30 mL of deionized

water.

Precursor Solution B: Dissolve 0.8 mol of sodium sulfide hydrate in 30 mL of deionized

water.

Reaction Mixture: While vigorously stirring, add Solution B dropwise to Solution A. Continue

stirring for 30 minutes to ensure a homogeneous mixture.

Hydrothermal Reaction: Transfer the resulting suspension to a Teflon-lined stainless steel

autoclave. Seal the autoclave and heat it to 180°C for 12 hours.

Cooling and Collection: Allow the autoclave to cool down to room temperature naturally.

Washing: Collect the precipitate by centrifugation. Wash the product repeatedly with

deionized water and ethanol to remove any unreacted precursors and byproducts.

Drying: Dry the final product in an oven at 60°C for 12 hours.

Characterization:

Morphology: Scanning Electron Microscopy (SEM)
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Crystal Structure: X-ray Diffraction (XRD)

Composition: Energy-Dispersive X-ray Spectroscopy (EDX)

Protocol 2: Solvothermal Synthesis of Strontium
Carbonate (SrCO₃) (Adapted)
This protocol demonstrates a solvothermal method for producing a strontium-containing

nanomaterial, which could be adapted for strontium thiosulphate by modifying the solvent

system and reaction conditions.

Objective: To synthesize strontium carbonate nanoparticles via a solvothermal method.

Materials:

Strontium hydroxide octahydrate (Sr(OH)₂·8H₂O)

Ethanol

Equipment:

Ultrasonic bath

Teflon-lined stainless steel autoclave

Centrifuge

Drying oven

Procedure:

Suspension Preparation: Prepare a suspension of 20 g of strontium hydroxide octahydrate in

100 mL of ethanol.

Sonication: Sonicate the suspension in an ultrasonic bath for 20 minutes to ensure good

dispersion.[4]
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Solvothermal Reaction: Transfer the suspension to a Teflon-lined stainless steel autoclave.

Heat the autoclave to 100°C for 2 hours.[4]

Cooling and Collection: Allow the autoclave to cool to room temperature. Collect the

precipitate by centrifugation.

Washing: Wash the product with deionized water to remove any remaining strontium

hydroxide.

Drying: Dry the product at room temperature.

Visualizations
Logical Workflow for Hypothetical Synthesis of SrS from
Strontium Thiosulphate
Caption: Hypothetical workflow for SrS synthesis.

Signaling Pathway for Strontium's Role in Bone
Formation
While not directly related to synthesis with strontium thiosulphate, understanding the

biological pathways influenced by strontium is critical for professionals in drug development.

Caption: Strontium's dual action on bone cells.

Conclusion and Future Outlook
Strontium thiosulphate remains a largely untapped resource in the field of material science.

The lack of extensive research presents a significant opportunity for novel discoveries. Future

work should focus on systematically investigating the thermal decomposition of strontium
thiosulphate under various atmospheric conditions to elucidate the reaction mechanisms and

product compositions. Furthermore, exploring its use in hydrothermal and solvothermal

synthesis, both as a primary precursor and as a dopant source, could lead to the development

of new functional materials with unique properties. The protocols and potential pathways

outlined in these notes provide a solid starting point for researchers to venture into this

promising area of material synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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